Cas no 75333-30-1 (1H-Indeno[2,1-c]isoxazole(9CI))

• Product Name: 1H-Indeno[2,1-c]isoxazole(9CI)
• CAS No: 75333-30-1
• MF: C₁₀H₇NO
• MW: 157.168682336807
• CID: 558798
• PubChem ID: 45099147
• Update Time: 2025-04-19

1H-Indeno[2,1-c]isoxazole(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Indeno[2,1-c]isoxazole(9CI)
• 3H-indeno[2,1-c][1,2]oxazole
• 75333-30-1
• DTXSID20667775
• 1H-INDENO[2,1-C][1,2]OXAZOLE

• Inchi： 1S/C10H7NO/c1-2-4-8-7(3-1)5-10-9(8)6-12-11-10/h1-6,11H
• InChI Key： YFNKPWBFMFXYGP-UHFFFAOYSA-N
• SMILES： O1C=C2C(=CC3C=CC=CC2=3)N1

Computed Properties

• Exact Mass: 157.05281
• Monoisotopic Mass: 157.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.9A^2
• XLogP3: 3

Experimental Properties

• PSA: 21.26